Cas no 2138234-66-7 (5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)-)

• Product Name: 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)-
• CAS No: 2138234-66-7
• MF: C₉H₇FN₂O₃
• MW: 210.161885499954
• CID: 5260178
• Update Time: 2025-10-28

5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)-

• Inchi： 1S/C9H7FN2O3/c1-11-9-12-6-3-4(8(13)14)2-5(10)7(6)15-9/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： AUGUMSKOCHHDRK-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=C(C(O)=O)C=C2N=C1NC

Additional information on 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)-

Introduction to 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)- (CAS No. 2138234-66-7)

Compound 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)-, identified by its CAS number 2138234-66-7, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the benzoxazole class, which is well-known for its diverse biological activities and potential therapeutic applications. The presence of a fluoro substituent and a methylamino group in its structure enhances its pharmacological properties, making it a promising candidate for further research and development.

The benzoxazole core structure is characterized by a benzene ring fused to an oxygen-containing heterocycle. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited for designing drugs with specific target interactions. In particular, the 7-fluoro substitution plays a crucial role in modulating the bioavailability and metabolic stability of the compound. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to influence molecular interactions with biological targets, often leading to improved binding affinity and reduced susceptibility to enzymatic degradation.

The 2-(methylamino) moiety in the compound contributes to its potential as an intermediate in the synthesis of more complex pharmacophores. Methylamino groups are known to enhance solubility and bioavailability, which are critical factors in drug design. Additionally, this group can participate in hydrogen bonding interactions, further influencing the compound's binding properties to biological receptors. The combination of these structural features makes 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)- a versatile scaffold for developing novel therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of fluorinated benzoxazole derivatives in drug discovery. Studies have demonstrated that compounds containing fluoro substituents often exhibit enhanced metabolic stability and improved pharmacokinetic profiles. For instance, fluorinated benzoxazoles have been explored as potential treatments for various diseases, including cancer and infectious disorders. The< strong> 7-fluoro group in particular has been shown to increase the lipophilicity of the molecule, facilitating better cell membrane penetration and target interaction.

In addition to its structural advantages, 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)- has shown promise in preclinical studies as a precursor for more complex drug candidates. Researchers have utilized this compound to develop inhibitors targeting specific enzymes and receptors involved in disease pathways. The< strong> 2-(methylamino) group provides a handle for further chemical modifications, allowing chemists to tailor the molecule's properties for optimal biological activity. These modifications can include changes to solubility, binding affinity, and metabolic clearance, all of which are critical factors in drug development.

The synthesis of 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The introduction of the< strong> 7-fluoro group typically requires specialized fluorinating agents that ensure regioselectivity and minimize side reactions. Similarly, the incorporation of the< strong> 2-(methylamino) moiety necessitates careful consideration of reaction pathways to avoid unwanted byproducts.

The pharmacological potential of this compound has been further explored through computational modeling and experimental testing. Molecular docking studies have predicted favorable interactions between< strong> 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)- and various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammation. These predictions have guided experimental efforts aimed at validating these interactions through wet-lab assays. Initial results have shown promising activity against several targets, suggesting that this compound may serve as a foundation for developing new therapeutic strategies.

Ongoing research continues to uncover new applications for< strong> 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)-, particularly in the context of innovative drug design methodologies. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of novel analogs with enhanced properties. By leveraging these computational tools alongside traditional synthetic approaches, scientists are able to rapidly explore vast chemical spaces and identify promising candidates for further development. This interdisciplinary approach underscores the growing importance of collaboration between computational chemists and experimental researchers.

The future prospects for< strong> 5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)- are bright, with ongoing studies aimed at optimizing its pharmacological profile through structure-activity relationship (SAR) analysis. By systematically modifying key structural features such as the< strong> 7-fluoro substituent or the< strong> 2-(methylamino) group, researchers can fine-tune the molecule's biological activity while maintaining favorable pharmacokinetic properties. These efforts are expected to yield derivatives with improved efficacy and reduced side effects, making them suitable candidates for clinical development.

In conclusion,< strong>5-Benzoxazolecarboxylic acid, 7-fluoro-2-(methylamino)-, CAS No.< strong style="color:red;">2138234-66-7, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of a fluoro substituent and a methylamino group enhances its potential as a therapeutic agent by improving metabolic stability and bioavailability while enabling further chemical modifications. As research progresses, this compound is likely to play an important role in the development of new treatments for various diseases.